Cas no 102849-49-0 ((2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid)

• Product Name: (2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid
• CAS No: 102849-49-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD08272027
• CID: 62327
• PubChem ID: 11607993
• Update Time: 2025-04-18

(2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid
• Levetiracetam Carboxylic Acid
• 1-Pyrrolidineaceticacid, a-ethyl-2-oxo-, (S)-
• 2-Pyrrolidinone-n-butyric acid
• UCB-L 057
• LevetiracetaM Metabolite
• (S)-Levetiracetam EP Impurity A
• S,2-Ethyl 2-oxo pyrolidine acetic acid
• (S)-2-(2-OXOPYRROLIDIN-1-YL)BUTANOIC ACID
• (αS)-α-Ethyl-2-oxo-1-pyrrolidineacetic Acid
• (S)-2-(2-OXO-PYRROLIDIN-1-YL)-BUTYRIC ACID
• (S)-2-(2-oxopyrrolidin-1-yl)-2-butanoic acid
• (S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid
• (2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acidSynonyMs
• 2-(2-Oxopyrrolidin-1-yl)butanoic acid, (2S)-
• 1-Pyrrolidineacetic acid, alpha-ethyl-2-oxo-, (alphaS)-
• (2S)-2-(2-Oxopyrrolidin-1-yl)butanoicacid
• (2s)-2- (2- oxopyrrolidin -1-yl) butanoic acid
• S19061909R
• (2S)-2-(2-oxo-1-pyrrolidinyl)butanoic acid
• (S)-Levetiracetam acid
• Levetiracetam acid, (-)-
• Leve
• A800630
• EN300-7808596
• AC-1460
• J-501010
• AS-64846
• LEVETIRACETAM IMPURITY, LEVETIRACETAM ACID- [USP IMPURITY]
• Levetiracetam impurity, levetiracetam acid- [USP]
• SCHEMBL1877216
• MFCD08272027
• CHEMBL1287
• UNII-S19061909R
• (s)-2-(2-oxopyrrolidin-1-yl)butanoic acid, C~8~H~13~NO~3~
• 102849-49-0
• Levetiracetam carboxylic acid metabolite (L057)
• AKOS015841982
• IODGAONBTQRGGG-LURJTMIESA-N
• (s)-2-(2-oxopyrrolidin-1-yl) butyric acid
• (S)-2-(2-oxopyrrolidin-1-yl)butanoicacid
• CHEBI:143418
• (S)-alpha-ethyl-2-oxo pyrrolidine acetic acid
• 1-Pyrrolidineacetic acid, .alpha.-ethyl-2-oxo-, (.alpha.S)-
• DTXSID00145541
• AKOS006285768
• Q27288442
• (2S)-2-(2-OXOPYRROLIDIN-1-YL) BUTANOIC ACID
• DB-005503

• MDL： MFCD08272027
• Inchi： 1S/C8H13NO3/c1-2-6(8(11)12)9-5-3-4-7(9)10/h6H,2-5H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： IODGAONBTQRGGG-LURJTMIESA-N
• SMILES： O=C1CCCN1[C@H](C(=O)O)CC

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 0.3

Experimental Properties

• Density: 1.227
• Melting Point: 118-121°C
• Boiling Point: 371.0±25.0°C at 760 mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.517
• PSA: 57.61000
• LogP: 0.40990

(2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD5416)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives